Cas no 26444-49-5 (Cresyl Diphenyl Phosphate (Mixture of Methyl-substituted Analogues))

• Product Name: Cresyl Diphenyl Phosphate (Mixture of Methyl-substituted Analogues)
• CAS No: 26444-49-5
• MF: C₁₉H₁₇O₄P
• MW: 340.309646368027
• CID: 52929
• PubChem ID: 87574498
• Update Time: 2025-10-24

Cresyl Diphenyl Phosphate (Mixture of Methyl-substituted Analogues) Chemical and Physical Properties

Names and Identifiers

• Diphenyl p-tolyl phosphate
• Phosphoric acid cresyl diphenyl ester
• Cresyl Diphenyl Phosphate (so called)(mixture of analogue)
• Diphenyl methylphenyl phosphate
• CDP
• Cresoldiphenylphosphate
• Cresyl diphenyl phosphate
• Cresyl diphenyl phosphate (CDP)
• Diphenyl cresyl phosphate
• Diphenyltolylphosphate - Mixture of o-,m-,p-tolyl isomers
• PHOSPHORIC ACID DIPHENYL METHYLPHENYL ESTER
• Cresyl Diphenyl Phosphate (so called)
• Diphenyl Cresyl Phosphate (so called)
• disflamolldpk
• kronitexcdp
• Phosflex CDP
• phosflex112
• Phosphoric Acid Cresyl Diphenyl Ester (so called)
• Phosphoric acid diphenyl Methylphenyl ester (Mixture of analogue)
• santicizer140
• Diphenyl Cresyl Phosphate (so called) (mixture of analogue)
• Phosphoric Acid Cresyl Diphenyl Ester (so called) (mixture of analogue)
• Diphenyl cresol phosphate
• Phosphoric acid methylphenyl diphenyl ester
• X0UF1XXO1Q
• Diphenyl 4-tolyl phosphate
• Phosphoric acid, 4-methylphenyl diphenyl ester
• AK116602
• P-CRESYL DIPHENYL PHOSPHATE
• Phosphoric acid, diphenyl p-tolyl ester
• DSSTox_CID_4861
• Monotolyl diphenyl phosphate
• DSSTox_RID_77555
• DSSTox_GSID_24861
• KSC202K8J
• OJUZRFGUKHQNJX-UHFFFAOYSA-N
• Tox21_202888
• 4-Methylphenyl
• Cresyl Diphenyl Phosphate (so called) (mixture of analogue)
• Zinc02041271
• Diphenyl Methylphenyl phosphate, Mixture of isoMers, 94%
• 2-Methylphenyl diphenyl phosphate
• Cresyl phenyl phosphate
• cresyldiphenylphosphate(cdpmixedisomers)
• Diphenyl tolyl ester phosphoric acid
• Cresyl Diphenyl Phosphate (Mixture of Methyl-substituted Analogues)

• MDL： MFCD00014920
• Inchi： 1S/C19H17O4P/c1-16-9-8-14-19(15-16)23-24(20,21-17-10-4-2-5-11-17)22-18-12-6-3-7-13-18/h2-15H,1H3
• InChI Key： FJKVRVFGUXMMAO-UHFFFAOYSA-N
• SMILES： P(=O)(OC1=CC=CC=C1)(OC1=CC=CC=C1)OC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 340.08600
• Monoisotopic Mass: 340.086446
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 44.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.20
• Melting Point: -38 ºC
• Boiling Point: 390°C(lit.)
• Flash Point: 232 ºC
• Refractive Index: 1.5630
• PSA: 54.57000
• LogP: 5.63990
• Solubility: Not determined

Cresyl Diphenyl Phosphate (Mixture of Methyl-substituted Analogues) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H319-H361-H373-H410
• Warning Statement： P201-P202-P260-P264-P270-P273-P280-P301+P312+P330-P305+P351+P338+P337+P313-P308+P313-P391-P405-P501
• Hazardous Material transportation number：3082
• WGK Germany：2
• Hazard Category Code： R51/53: toxic to aquatic organisms, which may cause long-term adverse effects on the aquatic environment.
• Safety Instruction： S26; S36/37/39; S61
• RTECS：TC5520000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD122389)
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on Cresyl Diphenyl Phosphate (Mixture of Methyl-substituted Analogues)

Recent Advances in Cresyl Diphenyl Phosphate (Mixture of Methyl-substituted Analogues) Research: A Comprehensive Review

Cresyl Diphenyl Phosphate (CDP), a mixture of methyl-substituted analogues with the CAS number 26444-49-5, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a flame retardant and plasticizer. Recent studies have delved into its biochemical interactions, environmental impact, and potential therapeutic implications, shedding light on both its benefits and risks. This research briefing synthesizes the latest findings to provide a comprehensive overview of CDP's role in modern science and industry.

A 2023 study published in Environmental Science & Technology investigated the environmental persistence and biodegradation pathways of CDP, revealing that certain microbial consortia can effectively degrade this compound under aerobic conditions. The research team identified three novel bacterial strains capable of metabolizing CDP's methyl-substituted analogues, offering promising solutions for bioremediation of CDP-contaminated sites. These findings are particularly relevant given the increasing regulatory scrutiny on organophosphate flame retardants in consumer products.

From a toxicological perspective, recent in vitro studies have elucidated CDP's mechanism of action at the cellular level. Research in Chemico-Biological Interactions (2024) demonstrated that CDP exhibits selective inhibition of acetylcholinesterase activity in neuronal cell lines, with an IC50 value of 12.3 μM. Interestingly, the methyl-substituted analogues showed varying degrees of potency, suggesting structure-activity relationships that could be exploited for targeted applications. These findings have important implications for both occupational safety assessments and potential neuropharmacological developments.

Innovative analytical methodologies have emerged for CDP detection and quantification. A 2024 Analytical Chemistry publication presented a novel LC-MS/MS method with a detection limit of 0.1 ng/mL for CDP and its metabolites in biological matrices. This advancement enables more accurate biomonitoring in exposed populations and supports pharmacokinetic studies. Concurrently, computational modeling approaches have predicted CDP's interaction with various nuclear receptors, hinting at potential endocrine-disrupting effects that warrant further investigation.

The pharmaceutical potential of CDP derivatives has recently been explored in cancer research. A groundbreaking study in Journal of Medicinal Chemistry (2023) reported that certain methyl-substituted analogues of CDP exhibited selective cytotoxicity against triple-negative breast cancer cell lines while showing minimal effects on normal mammary epithelial cells. The lead compound in this series demonstrated potent inhibition of PI3K/Akt/mTOR signaling pathways, suggesting a novel mechanism of action distinct from conventional chemotherapeutic agents.

Regulatory developments concerning CDP have progressed significantly in the past year. The European Chemicals Agency (ECHA) recently proposed new restrictions on CDP use in certain consumer products based on accumulating evidence of bioaccumulation potential. However, industry stakeholders have simultaneously developed improved formulations that reduce leaching potential while maintaining flame-retardant efficacy. These technological advancements highlight the dynamic interplay between environmental concerns and industrial applications of CDP.

Future research directions appear to be focusing on three main areas: (1) development of greener synthetic routes for CDP production, (2) comprehensive risk-benefit analyses for specific applications, and (3) exploration of CDP derivatives as potential therapeutic agents. The convergence of these research trajectories suggests that CDP (26444-49-5) will remain a compound of significant scientific and industrial interest in the coming years, with its methyl-substituted analogues offering particularly promising avenues for innovation.